Cas no 467-60-7 (2-Piperidinemethanol, a,a-diphenyl-)

• Product Name: 2-Piperidinemethanol, a,a-diphenyl-
• CAS No: 467-60-7
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 329116
• PubChem ID: 10083
• Update Time: 2025-04-19

2-Piperidinemethanol, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, a,a-diphenyl-
• ***
• diphenyl(piperidin-2-yl)methanol
• alpha prodine
• pipr adrol
• Alertol
• Detaril
• Diphenyl-[2]piperidyl-methanol
• diphenyl-piperidin-2-yl-methanol
• Pipradrolo [DCIT]
• Pipralon
• Piridrol
• Pyridrol
• Pyridrole
• DEA No. 1750
• Pipradol
• CHEMBL2110938
• Pipradrolo
• alpha,alpha-Diphenyl-alpha-(2-piperidyl)methanol
• .alpha.-Pipradol
• Meratran (Salt/Mix)
• SCHEMBL156360
• Pipradrol [INN:BAN]
• AKOS015995614
• MRD 108
• alpha,alpha-Diphenyl-2-piperidinemethanol
• Diphenyl(2-piperidinyl)methanol #
• alpha-(2-Piperidyl)benzhydrol
• MRD-108
• 2-Piperidinemethanol, .alpha.,.alpha.-diphenyl-
• S6I030E0DA
• Gerodil (Salt/Mix)
• EINECS 207-394-5
• Pipradol [INN-Spanish]
• .ALPHA.-(2-PIPERIDYL)BENZHYDRYL ALCOHOL
• PIPRADROL [WHO-DD]
• PIPRADROL [MI]
• Q2084598
• .alpha.-(2-Piperidyl)benzhydrol
• HSDB 8016
• UNII-S6I030E0DA
• alpha-Pipradol
• Pipradrolum
• BRN 0229537
• 2-PIPERIDINEMETHANOL, alpha,alpha-DIPHENYL-
• NS00017974
• .alpha.,.alpha.-Diphenyl-2-piperidinemethanol
• Pipradrolum [INN-Latin]
• (+/-)-.ALPHA.,.ALPHA.-DIPHENYL-.ALPHA.-(2-PIPERIDINYL)METHANOL
• 467-60-7
• Leptidrol (Salt/Mix)
• Oprea1_717873
• PIPRADROL [INN]
• DB11584
• DTXSID2023486
• Gerodyl
• XSWHNYGMWWVAIE-UHFFFAOYSA-N
• CHEBI:135101
• .alpha.,.alpha.-Diphenyl-.alpha.-(2-piperidyl)methanol
• 5-21-04-00070 (Beilstein Handbook Reference)
• alpha-(2-Piperidyl)-benzohydrol
• Pipradrol

• Inchi： 1S/C18H21NO/c20-18(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-19-17/h1-6,9-12,17,19-20H,7-8,13-14H2
• InChI Key： XSWHNYGMWWVAIE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCCN1

Computed Properties

• Exact Mass: 267.16200
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0449 (rough estimate)
• Boiling Point: 410.55°C (rough estimate)
• Refractive Index: 1.5100 (estimate)
• PSA: 32.26000
• LogP: 3.39340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes